5-(2-Fluorophenyl)furan-2-carboxylic acid
Overview
Description
5-(2-Fluorophenyl)furan-2-carboxylic acid (5-FPFCA) is an organic compound that has been studied extensively in the fields of organic synthesis and medicinal chemistry. It is a versatile building block for the preparation of various compounds. 5-FPFCA is an important intermediate in the synthesis of various drugs and pharmaceuticals. It has also been used in the synthesis of various natural products, including antibiotics, steroids, and other bioactive compounds.
Scientific Research Applications
Antimycobacterial Agents
- Furan-2-carboxylic acids, a class that includes 5-(2-Fluorophenyl)furan-2-carboxylic acid, have shown promise as antimycobacterial agents, particularly in targeting iron homeostasis in mycobacterial species. This is highlighted by the structural analysis of fluorinated ester derivatives of these acids (Mori et al., 2022).
Biobased Building Blocks
- These compounds are being explored as biobased building blocks in the pharmaceutical and polymer industries. For instance, controlled synthesis of furan carboxylic acids from 5-hydroxymethylfurfural has been achieved with high yields, demonstrating their potential in industrial applications (Jia et al., 2019).
Organic Synthesis
- In organic synthesis, these compounds have been used in the transition-metal-free decarboxylative fluorination of heteroaromatics. This method has shown effectiveness in synthesizing fluorinated products, including furan derivatives (Yuan et al., 2017).
Biomass Conversion
- Research has demonstrated the conversion of biomass-derived compounds into acid chloride derivatives of furan-2-carboxylic acid. This transformation is significant for producing biofuels and polymers (Dutta et al., 2015).
Endophytic Fungi Derivatives
- New furan derivatives have been isolated from endophytic fungi, including those similar to this compound. These compounds have potential applications in medicinal chemistry and natural product research (Chen et al., 2017).
Catalytic Reduction Systems
- Catalytic reduction systems have been developed for furancarboxylic acids, including this compound, enabling the retention of the carboxylic acid moiety. These systems are crucial for producing valuable chemicals from biomass-derived furans (Nakagawa et al., 2021).
Safety and Hazards
The safety information for “5-(2-Fluorophenyl)furan-2-carboxylic acid” indicates that it may cause skin irritation and serious eye irritation . The compound is labeled with the signal word “Warning” and the hazard statements H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and face thoroughly after handling .
Future Directions
The future directions for “5-(2-Fluorophenyl)furan-2-carboxylic acid” and similar compounds are promising. Furan platform chemicals, including furan carboxylic acids, are being explored for their potential in the production of bio-based materials . For instance, 5-aminomethylfuran carboxylic acid (AMFCA), which can be synthesized from 5-formylfuran-2-carboxylic acid (FFCA), could potentially be used as a monomer for bio-based polyamides .
properties
IUPAC Name |
5-(2-fluorophenyl)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FO3/c12-8-4-2-1-3-7(8)9-5-6-10(15-9)11(13)14/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRMHOKHCKXBRIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00352995 |
Source
|
| Record name | 5-(2-fluorophenyl)-2-furoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00352995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
353761-02-1 |
Source
|
| Record name | 5-(2-fluorophenyl)-2-furoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00352995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(2-fluorophenyl)furan-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[5-(4-Amino-phenyl)-tetrazol-2-yl]-N-phenyl-acetamide](/img/structure/B1300750.png)
![2-[5-(4-Amino-phenyl)-tetrazol-2-yl]-N-(5-methyl-isoxazol-3-yl)-acetamide](/img/structure/B1300752.png)
![2-[5-(2-Amino-phenyl)-tetrazol-2-yl]-N-(5-methyl-isoxazol-3-yl)-acetamide](/img/structure/B1300755.png)
![[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid](/img/structure/B1300761.png)
![[4-Ethyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid](/img/structure/B1300762.png)
![6,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid](/img/structure/B1300763.png)
![5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid](/img/structure/B1300764.png)
![1-[2-(2,5-Dimethoxyanilino)-4-methyl-1,3-thiazol-5-yl]-1-ethanone](/img/structure/B1300786.png)
![4-Imidazo[2,1-b]thiazol-6-yl-phenylamine](/img/structure/B1300793.png)
![2-[(3,4-Dichlorobenzyl)oxy]-3-methoxybenzaldehyde](/img/structure/B1300800.png)